Cas no 621-84-1 (Benzyl carbamate)
Benzyl carbamate (C8H9NO2) is a white crystalline solid with a molecular weight of 151.16 g/mol. It is commonly used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reaction schemes. Its carbamate functional group makes it a versatile building block for protecting amines or introducing carbamate linkages in target molecules. Benzyl carbamate is valued for its consistent purity, predictable reactivity, and compatibility with a range of synthetic methodologies, making it a reliable choice for research and industrial applications.
Benzyl carbamate structure
Product Name:Benzyl carbamate
CAS No:621-84-1
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD00007965
CID:39079
PubChem ID:12136
Update Time:2025-06-09
Benzyl carbamate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl carbamate
- Benzylcarbamate (Z-NH2)
- Carbamic acid benzyl ester~Z-NH_2
- Carbamyl Benzyl Ester
- Z-NH2 Benzyl carbamate
- benzyloxycarbonyl amine
- Carbamic acid benzyl ester
- Carbamic acid,phenylmethyl ester
- EINECS 210-710-4
- isobutyraldehyde,benzyl carbamate
- N-benzyloxycarbonylamine
- phenylmethyl aminooate
- phenylmethyl carbamate
- Carbamicacid, benzyl ester (6CI,7CI,8CI)
- Benzyl aminoformate
- NSC 25317
- O-Benzylcarbamate
- AM83877
- SY015067
- 621-84-1
- NS00034954
- FT-0623452
- Benzylcarbamate
- AKOS000121385
- CCRIS 5070
- W-105036
- Q27266654
- 7890Q001S7
- cbz-amine
- DTXSID00211159
- SCHEMBL1697
- CHEMBL2259788
- BCP27342
- Z33547079
- benzyloxycarbonylamine
- NSC25317
- InChI=1/C8H9NO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10
- FK8
- CbzNH2
- STR03232
- Benzyl carbamate, 99%
- UNII-7890Q001S7
- (phenylmethyl) carbamate
- EN300-15625
- Carbamic acid, phenylmethyl ester
- Carbamic acid, benzyl ester
- F0001-1656
- MFCD00007965
- P6S
- NSC-25317
- AI3-52524
- CS-W004984
- A15706
- DTXCID50133650
- Carbamic Acid Phenylmethyl Ester; Benzyl Aminoformate; Benzyl Carbamate; NSC 25317; O-Benzylcarbamate
- 210-710-4
- N-Carbobenzoxyamide
-
- MDL： MFCD00007965
- Inchi： 1S/C8H9NO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10)
- InChI Key： PUJDIJCNWFYVJX-UHFFFAOYSA-N
- SMILES： O(C(N)=O)CC1C=CC=CC=1
- BRN： 1865635
Computed Properties
- Exact Mass: 151.06300
- Monoisotopic Mass: 151.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Color/Form: Powder
- Density: 1.2023 (rough estimate)
- Melting Point: 87.0 to 89.0 deg-C
- Boiling Point: 318.7°C at 760 mmHg
- Flash Point: 182.6±18.4 °C
- Refractive Index: 1.5810 (estimate)
- PSA: 52.32000
- LogP: 1.98220
- FEMA: 2288
- Solubility: Slightly soluble in water.
Benzyl carbamate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R20/21/22
- Safety Term：S24/25
Benzyl carbamate Customs Data
- HS CODE：29242995
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzyl carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B18200-25G |
Benzyl carbamate |
621-84-1 | 25g |
¥293.79 | 2023-11-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B18200-100G |
Benzyl carbamate |
621-84-1 | 100g |
¥950.1 | 2023-11-11 | ||
| Fluorochem | 209067-25g |
Benzyl carbamate |
621-84-1 | 97% | 25g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 209067-100g |
Benzyl carbamate |
621-84-1 | 97% | 100g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 209067-1kg |
Benzyl carbamate |
621-84-1 | 97% | 1kg |
￡350.00 | 2022-03-01 | |
| TRC | C176035-25g |
Carbamyl Benzyl Ester |
621-84-1 | 25g |
$ 57.00 | 2023-09-08 | ||
| TRC | C176035-50g |
Carbamyl Benzyl Ester |
621-84-1 | 50g |
$ 109.00 | 2023-09-08 | ||
| TRC | C176035-100g |
Carbamyl Benzyl Ester |
621-84-1 | 100g |
$ 138.00 | 2023-09-08 | ||
| TRC | C176035-250g |
Carbamyl Benzyl Ester |
621-84-1 | 250g |
$ 272.00 | 2023-04-18 | ||
| ChemScence | CS-W004984-500g |
Benzyl carbamate |
621-84-1 | 99.89% | 500g |
$114.0 | 2022-04-27 |
Benzyl carbamate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:621-84-1)Benzylcarbamate
Order Number:LE18051;LE6315
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:621-84-1)Benzyl carbamate
Order Number:A15706
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):158.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:621-84-1)Benzyl carbamate
Order Number:sfd10865
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Benzyl carbamate Related Literature
-
Priyanka Basu,Tusar Kanto Dey,Aniruddha Ghosh,Surajit Biswas,Aslam Khan,Sk. Manirul Islam New J. Chem. 2020 44 2630
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Priyanka Basu,Tusar Kanto Dey,Aniruddha Ghosh,Surajit Biswas,Aslam Khan,Sk. Manirul Islam New J. Chem. 2020 44 2630
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Giuseppina De Simone,Andrea Angeli,Murat Bozdag,Claudiu T. Supuran,Jean-Yves Winum,Simona Maria Monti,Vincenzo Alterio Chem. Commun. 2018 54 10312
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Venkateswara Rao Batchu,Iván Romero-Estudillo,Alicia Boto,Javier Miguélez Org. Biomol. Chem. 2014 12 9547
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5. Synthesis and preliminary investigations into norbornane-based amphiphiles and their self-assemblyJennifer S. Squire,Alessandra Sutti,Grégory Durand,Xavier A. Conlan,Luke C. Henderson New J. Chem. 2013 37 1895
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